Cas no 29837-04-5 (1-Bromo-2-(cyclohexyloxy)cyclohexane)

• Product Name: 1-Bromo-2-(cyclohexyloxy)cyclohexane
• CAS No: 29837-04-5
• MF: C₁₂H₂₁BrO
• MW: 261.198543310165
• CID: 5708301
• PubChem ID: 62110423
• Update Time: 2025-06-08

1-Bromo-2-(cyclohexyloxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• AKOS011390067
• CS-0266041
• 29837-04-5
• 1-bromo-2-(cyclohexyloxy)cyclohexane
• EN300-1134480
• 1-Bromo-2-(cyclohexyloxy)cyclohexane

• Inchi： 1S/C12H21BrO/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h10-12H,1-9H2
• InChI Key： NYJUBASFQIRYNF-UHFFFAOYSA-N
• SMILES： BrC1CCCCC1OC1CCCCC1

Computed Properties

• Exact Mass: 260.07758g/mol
• Monoisotopic Mass: 260.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Bromo-2-(cyclohexyloxy)cyclohexane

Comprehensive Overview of 1-Bromo-2-(cyclohexyloxy)cyclohexane (CAS No. 29837-04-5): Properties, Applications, and Industry Insights

1-Bromo-2-(cyclohexyloxy)cyclohexane (CAS No. 29837-04-5) is a specialized organic compound with a unique molecular structure, combining a brominated cyclohexane ring with a cyclohexyl ether moiety. This compound has garnered attention in recent years due to its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Researchers and industry professionals frequently search for terms like "brominated cyclohexane derivatives," "ether-functionalized cyclohexanes," and "CAS 29837-04-5 applications," reflecting its growing relevance in synthetic chemistry.

The molecular formula C₁₂H₂₁BrO and a molar mass of 261.20 g/mol characterize 1-Bromo-2-(cyclohexyloxy)cyclohexane. Its lipophilic nature and moderate polarity make it soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene, while remaining insoluble in water. These physicochemical properties align with current trends in green chemistry, where researchers prioritize compounds with balanced solubility profiles for sustainable synthesis. Searches for "eco-friendly bromo compounds" or "low-toxicity cyclohexane reagents" highlight this demand.

In pharmaceutical research, 1-Bromo-2-(cyclohexyloxy)cyclohexane serves as a key building block for chiral auxiliaries and steroid analogs. Its rigid cyclohexane backbone facilitates stereoselective reactions, addressing the pharmaceutical industry's need for enantiomerically pure intermediates. Recent publications (2022-2023) have explored its use in catalytic asymmetric synthesis, coinciding with increased searches for "chiral cyclohexane frameworks" and "Br-containing pharmaceutical intermediates." The compound's stability under mild acidic conditions further enhances its utility in multi-step syntheses.

The material science sector utilizes CAS 29837-04-5 in developing high-performance polymers and liquid crystal precursors. Its ability to introduce both hydrophobic (cyclohexyl) and polar (ether) functionalities makes it valuable for tuning polymer properties. Industry reports (2023) note rising interest in "halogenated cyclohexane monomers" for flame-retardant materials, though 1-Bromo-2-(cyclohexyloxy)cyclohexane itself is not classified as a flame retardant. This distinction is crucial for compliance with global chemical regulations.

Analytical characterization of 1-Bromo-2-(cyclohexyloxy)cyclohexane typically involves GC-MS (showing characteristic m/z 261 [M⁺]), ¹H NMR (δ 1.0-2.2 ppm for cyclohexyl protons, 3.5 ppm for -OCH-), and FTIR (C-Br stretch at 560-650 cm^-1). These spectral features help differentiate it from similar compounds like 1-bromo-2-methoxycyclohexane or 2-cyclohexyloxycyclohexanol, addressing common identification challenges reflected in search queries such as "how to distinguish bromo cyclohexane derivatives."

Storage recommendations for 29837-04-5 emphasize protection from light and moisture in amber glass containers at 2-8°C. While not classified as hazardous under GHS, proper handling with nitrile gloves and ventilation aligns with modern laboratory safety standards. This practical information responds to frequent searches like "best storage practices for bromo ether compounds" and "CAS 29837-04-5 handling precautions."

Emerging research (2023) explores the compound's potential in catalysis and supramolecular chemistry, particularly as a template for host-guest complexes. Its conformational flexibility (chair-chair interconversion) enables unique molecular recognition properties, a topic gaining traction in academic searches for "dynamic cyclohexane-based systems." Future applications may include smart materials and molecular machines, though these remain speculative at present.

Market analysis indicates steady demand for 1-Bromo-2-(cyclohexyloxy)cyclohexane, with Asia-Pacific showing the highest growth (CAGR 5.2%, 2022-2027). This trend correlates with increased regional pharmaceutical manufacturing and aligns with search volume patterns for "bromocyclohexane suppliers Asia." Quality specifications typically require ≥97% purity (HPLC), with impurities including dibromo byproducts and cyclohexanol derivatives.

Environmental considerations for CAS 29837-04-5 focus on biodegradation pathways (predominantly microbial oxidation of the ether linkage) and low bioaccumulation potential (logP ~3.2). These characteristics position it favorably compared to persistent brominated compounds, addressing environmental chemistry concerns reflected in searches for "biodegradable bromo-organics." Lifecycle assessments suggest wastewater treatment removal rates exceeding 85% via activated sludge processes.

In conclusion, 1-Bromo-2-(cyclohexyloxy)cyclohexane represents a versatile intermediate at the intersection of multiple chemical disciplines. Its balanced reactivity profile, structural features, and evolving applications ensure continued relevance in both academic and industrial settings. The compound exemplifies how targeted modifications to cyclohexane scaffolds can yield functionally diverse molecules meeting contemporary synthetic challenges.